Ethyl 5-amino-1-(4-chlorophenyl)-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 5-amino-1-(4-chlorophenyl)pyrazole-3-carboxylate
• InChI: InChI=1S/C12H12ClN3O2/c1-2-18-12(17)10-7-11(14)16(15-10)9-5-3-8(13)4-6-9/h3-7H,2,14H2,1H3
• InChI Key: PXXQAAQZSSKZCT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=C1)N)C2=CC=C(C=C2)Cl
• Molecular Formula: C12H12ClN3O2
• Molecular Weight: 265.69 g/mol

Description

“Ethyl 5-amino-1-(4-chlorophenyl)-1H-pyrazole-3-carboxylate” is a chemical compound with the linear formula C12H12ClN3O2. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 12 carbon atoms, 12 hydrogen atoms, 1 chlorine atom, 3 nitrogen atoms, and 2 oxygen atoms. The molecular weight is 265.701.

Scientific Research Applications

Antimicrobial and Anticancer Activity

Ethyl 5-amino-1-(4-chlorophenyl)-1H-pyrazole-3-carboxylate has been explored for its potential in antimicrobial and anticancer applications. Research demonstrates that certain synthesized compounds from this chemical show higher anticancer activity than the reference drug doxorubicin, and exhibit good to excellent antimicrobial activity (Hafez, El-Gazzar, & Al-Hussain, 2016).

Synthesis and Structural Analysis

The compound has been synthesized through various reactions, with its structure confirmed through NMR and mass spectral analysis. The molecular structure is stabilized by intramolecular hydrogen bonds and π-π interactions, which contribute to its stability and potential pharmacological importance (Achutha et al., 2017).

Selective Synthesis Applications

In selective synthesis, ethyl 5-amino-3-oxo-1,2-dihydro-1H-pyrazole-1-carboxylate undergoes cyclocondensation with dicarbonyl compounds, leading to the formation of ethyl 3-oxo-1,2-dihydro-pyrazolo[3,4-b]pyridine-1-carboxylates. This process is significant for the selective synthesis of partially hydrogenated pyrazolo[3,4-b]pyridin-3-ones (Lebedˈ et al., 2012).

Applications in Crystallography and Molecular Interactions

Studies on ethyl 5-amino-1-(4-chlorophenyl)-1H-imidazole-4-carboxylate have provided insights into hydrogen-bonded supramolecular structures, enhancing understanding of molecular interactions and crystallography. This knowledge is crucial in the field of structural chemistry (Costa et al., 2007).

Enhanced Synthesis Methods

Innovations in synthesis methods, such as using ultrasound irradiation, have led to the efficient and regioselective synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates. This technique significantly reduces reaction times and has implications for industrial synthesis processes (Machado et al., 2011).

Safety and Hazards

Sigma-Aldrich provides “Ethyl 5-amino-1-(4-chlorophenyl)-1H-pyrazole-3-carboxylate” as-is and makes no representation or warranty with respect to this product. It is recommended for use as laboratory chemicals and is advised against food, drug, pesticide, or biocidal product use.

Mechanism of Action

Target of Action

Pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

It’s known that pyrazole derivatives can interact with their targets, leading to changes that result in their antileishmanial and antimalarial activities .

Result of Action

It’s known that pyrazole derivatives can have potent antileishmanial and antimalarial activities .